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Compound of Interest

Compound Name: Nicotinamide N-oxide

Cat. No.: B030751 Get Quote

Introduction Nicotinamide N-oxide is the in vivo metabolite of nicotinamide (a form of vitamin

B3) and is gaining attention in research for its distinct biological activities.[1][2] It is formed from

the oxidation of nicotinamide by the cytochrome P450 enzyme, specifically CYP2E1.[1][2]

Functionally, Nicotinamide N-oxide is recognized as a potent and selective antagonist of the

CXCR2 receptor.[3][4] It has also been shown to possess anti-inflammatory properties by

modulating the Sirtuin-1 (SIRT1)/NF-κB signaling pathway.[5] Proper dissolution and handling

are critical for obtaining reliable and reproducible experimental results. These notes provide

detailed protocols for the solubilization, storage, and application of Nicotinamide N-oxide for

both in vitro and in vivo studies.

Storage and Stability

Solid Form: As a crystalline solid, Nicotinamide N-oxide is stable for at least four years

when stored at -20°C.[1]

Stock Solutions: For long-term storage, stock solutions should be aliquoted to prevent

repeated freeze-thaw cycles and stored at -80°C for up to one year or at -20°C for up to one

month.[3] It is generally not recommended to store aqueous solutions for more than a day.[6]

Data Presentation: Solubility Profile
The solubility of Nicotinamide N-oxide can vary between batches and is affected by factors

such as temperature and the purity of the solvent. For instance, moisture-absorbing DMSO can
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reduce solubility, so using fresh, anhydrous DMSO is recommended.[3] To enhance solubility,

warming the solution to 37°C and vortexing may be beneficial.[4]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source(s)

DMSO 3 - 8 mg/mL 21.72 - 57.92 mM [1][3]

PBS (pH 7.2) 5 mg/mL 36.20 mM [1]

DMF Partially Soluble - [1]

Ethanol Partially Soluble - [1]

Molecular Weight of Nicotinamide N-oxide: 138.12 g/mol [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be diluted

for various experimental applications.

Materials:

Nicotinamide N-oxide powder (crystalline solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Warming bath or heat block (optional)

Procedure:
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Weighing: Accurately weigh the desired amount of Nicotinamide N-oxide powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the

desired stock concentration (e.g., for an 8 mg/mL stock solution, add 1 mL of DMSO to 8 mg

of powder).[3]

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, gently warm the solution at 37°C for 5-10 minutes.

[4]

Vortex again until the solution is clear and no particulate matter is visible.

Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile tubes.

Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term

storage (up to one year).[3] Avoid repeated freeze-thaw cycles.[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol details the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for treating cells.

Materials:

Nicotinamide N-oxide stock solution (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), cell culture medium (e.g., DMEM), or other

appropriate aqueous buffer
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Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Nicotinamide N-oxide DMSO stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution into the desired cell culture

medium or buffer to reach the final working concentration.

Important: Ensure the final concentration of DMSO in the cell culture medium is non-toxic

to the cells, typically below 0.5% and ideally below 0.1%.

Example: To prepare a 160 µM working solution for treating microglial cells, you would

dilute the stock solution accordingly.[5] For instance, if you have a 50 mM stock solution,

you would perform a 1:312.5 dilution (e.g., add 3.2 µL of stock to 1 mL of medium).

Mixing: Mix thoroughly by gentle pipetting or inverting the tube. Do not vortex vigorously, as

this can cause protein denaturation in media containing serum.

Application: Add the final working solution to your cell cultures immediately. Due to the

potential for precipitation and reduced stability in aqueous solutions, it is best to prepare

working solutions fresh for each experiment.

Protocol 3: Preparation of a Formulation for In Vivo
Animal Studies
This protocol provides an example of how to formulate Nicotinamide N-oxide for

administration in animal models, such as mice.

Materials:

Nicotinamide N-oxide stock solution in DMSO (e.g., 4 mg/mL, from Protocol 1)[3]

Corn oil (or other suitable vehicle)

Sterile tubes
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Procedure:

Thaw Stock Solution: Thaw an aliquot of the DMSO stock solution at room temperature.

Formulation:

Determine the final concentration needed based on the desired dosage (mg/kg) and

injection volume.

As an example, to prepare a 1 mL working solution, add 50 µL of a 4 mg/mL clear DMSO

stock solution to 950 µL of corn oil.[3]

Mixing: Mix the solution thoroughly until it is homogenous and evenly dispersed.

Administration: Use the mixed solution immediately for animal administration to ensure

optimal results and avoid precipitation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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